Cas no 862793-15-5 (4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine
• CAS No: 862793-15-5
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 6589950
• PubChem ID: 18826325
• Update Time: 2025-07-18

4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine
• 5-Oxazolamine, N-cyclohexyl-2-(2-furanyl)-4-(phenylsulfonyl)-
• 862793-15-5
• 5-(cyclohexylamino)-2-(2-furyl)-4-(phenylsulfonyl)-1,3-oxazole
• N-cyclohexyl-2-(furan-2-yl)-4-(phenylsulfonyl)oxazol-5-amine
• AKOS002326425
• F1790-0017

• Inchi： 1S/C19H20N2O4S/c22-26(23,15-10-5-2-6-11-15)19-18(20-14-8-3-1-4-9-14)25-17(21-19)16-12-7-13-24-16/h2,5-7,10-14,20H,1,3-4,8-9H2
• InChI Key： HJQPVJAKPWTPAV-UHFFFAOYSA-N
• SMILES： O1C(NC2CCCCC2)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1=CC=CO1

Computed Properties

• Exact Mass: 372.11437830g/mol
• Monoisotopic Mass: 372.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine

Professional Introduction to 4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine (CAS No. 862793-15-5)

4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 862793-15-5, represents a promising candidate for further exploration in drug development, particularly in the realm of bioactive molecule design. The intricate molecular framework of this compound, featuring a combination of aromatic, heterocyclic, and amine functionalities, makes it a subject of intense interest for researchers seeking novel therapeutic agents.

The structural composition of 4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine encompasses several key moieties that contribute to its potential biological activity. The presence of a benzenesulfonyl group introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly relevant in the design of enzyme inhibitors, where such groups often serve as critical pharmacophores. Additionally, the incorporation of a cyclohexyl group at the N-position enhances the steric bulk of the molecule, potentially influencing its solubility and metabolic stability.

The furan moiety at the 2-position adds another layer of complexity to the compound's structure. Furan derivatives are well-known for their diverse biological activities and have been extensively studied in medicinal chemistry. The electron-deficient nature of the furan ring can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Furthermore, the oxazole ring in the molecule contributes to its overall heterocyclic character, providing a scaffold that can be further modified to optimize pharmacokinetic properties.

In recent years, there has been a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are often involved in critical cellular processes and represent attractive targets for therapeutic intervention. The unique combination of functional groups in 4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine makes it a potential candidate for inhibiting PPIs. For instance, the sulfonyl group can interact with hydrophobic pockets or charged residues on protein surfaces, while the amine group can form hydrogen bonds with polar regions of the target protein.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules with high accuracy. Molecular docking studies have been performed on 4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-amine using various protein targets, including enzymes and receptors involved in diseases such as cancer and inflammation. These studies suggest that this compound may exhibit inhibitory activity against several key targets, making it a valuable scaffold for drug discovery efforts.

The synthesis of 4-(benzenesulfonyl)-N-cyclohexyl-2-(furan-2-yl)-1,3-oxazol-5-am ine involves multiple steps that require precise control over reaction conditions. The introduction of the benzenesulfonyl group typically involves sulfonation reactions followed by nucleophilic substitution or coupling reactions. The incorporation of the furan moiety often requires protection-deprotection strategies to ensure regioselectivity during subsequent functionalization steps. Finally, the assembly of the oxazole ring is typically achieved through cyclocondensation reactions between appropriate precursors.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, it has been shown to interact with certain enzymes involved in signal transduction pathways, potentially leading to effects on cell proliferation and differentiation. Additionally, its ability to modulate PPIs may make it useful in treating conditions where aberrant protein interactions play a role.

In conclusion, 4-(benzenesulfonyl)-N-cyclohexyl -2-(furan -2 -y l ) -1 ,3 -ox azol -5 -amine (CAS No. 862793 -15 -5) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and promising biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound is likely to play an important role in future drug discovery efforts.